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Compound of Interest

Compound Name: Phenol, 5-bromo-2-mercapto-

Cat. No.: B15093998

An in-depth technical guide on the safety and handling of 5-bromo-2-mercaptophenol for
researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for 5-bromo-2-mercaptophenol could not be
located during the search. The following guide is constructed based on data from structurally
similar compounds, such as brominated phenols and thiophenols. This information is for
guidance purposes only and should not be considered a substitute for a compound-specific
SDS. It is imperative to obtain and review the SDS from the manufacturer or supplier before
any handling, storage, or use of 5-bromo-2-mercaptophenol.

Hazard Identification and Classification

Based on the hazard profiles of analogous compounds, 5-bromo-2-mercaptophenol is
anticipated to pose the following hazards:

Acute Toxicity: Potentially harmful if swallowed, in contact with skin, or inhaled.

Skin Corrosion/Irritation: Likely to cause skin irritation.

Serious Eye Damage/Eye Irritation: Likely to cause serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Anticipated GHS Classification:
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2A

Specific Target Organ Toxicity - Single Exposure  Category 3 (Respiratory system)

Physical and Chemical Properties

No specific experimental data for 5-bromo-2-mercaptophenol was found. The following table
presents a template of essential physical and chemical properties that should be populated
with data from a specific SDS.

Property Value

Molecular Formula CeHsBros
Molecular Weight 205.08 g/mol
Appearance Data Not Available
Odor Data Not Available
Melting Point/Range Data Not Available
Boiling Point/Range Data Not Available
Flash Point Data Not Available
Solubility Data Not Available
Vapor Density Data Not Available
Specific Gravity Data Not Available

First-Aid Measures
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In the event of exposure, immediate action is crucial. The following are general first-aid
recommendations:

e Inhalation: Remove the individual to fresh air and keep them at rest in a position comfortable
for breathing. If breathing is difficult, administer oxygen. Seek medical attention if symptoms
persist.

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water. If skin irritation occurs, seek medical advice.[1][2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1][3]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell.[1][2]

Handling, Storage, and Personal Protection
Safe Handling

o Handle only in a well-ventilated area, preferably within a chemical fume hood.

Avoid breathing dust, fumes, vapors, or spray.[2]

Do not get in eyes, on skin, or on clothing.

Wash hands and any exposed skin thoroughly after handling.[1][2]

Do not eat, drink, or smoke when using this product.[2]

Storage

o Store in a cool, dry, and well-ventilated place.
o Keep the container tightly closed.[2]

o Store locked up.[2]
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» Keep away from incompatible materials, such as strong oxidizing agents.[1]

Personal Protective Equipment (PPE)

e Engineering Controls: A fume hood is recommended. Ensure eyewash stations and safety
showers are readily accessible.

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

» Skin and Body Protection: Wear a lab coat and appropriate chemically resistant gloves (e.g.,
nitrile rubber).

» Respiratory Protection: If engineering controls are insufficient, use a NIOSH-approved
respirator with a suitable cartridge for organic vapors and particulates.

Fire-Fighting and Accidental Release Measures
Fire-Fighting

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Hazardous Combustion Products: May produce toxic fumes of carbon monoxide, carbon
dioxide, sulfur oxides, and hydrogen bromide.

o Protective Measures: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release

e Personal Precautions: Evacuate the area. Wear appropriate PPE. Avoid dust formation.
« Environmental Precautions: Prevent the material from entering drains or waterways.

o Containment and Cleanup: Sweep up the material, place it in a suitable container for
disposal, and ventilate the area.

Stability and Reactivity
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e Reactivity: No specific data is available.

o Chemical Stability: Expected to be stable under normal storage conditions.
» Conditions to Avoid: Exposure to air, heat, and incompatible materials.[1]

e Incompatible Materials: Strong oxidizing agents.[1]

» Hazardous Decomposition Products: Under fire conditions, may decompose to produce
carbon monoxide, carbon dioxide, sulfur oxides, and hydrogen bromide.[1]

Experimental Protocols

Providing detailed, safe, and effective experimental protocols requires specific physical,
chemical, and toxicological data that is only available in a compound-specific SDS. General
toxicological testing protocols are outlined by organizations such as the OECD (Organisation
for Economic Co-operation and Development). For instance, skin irritation studies generally
follow OECD Guideline 404, and acute oral toxicity is often assessed using OECD Guideline
423. However, the application of these general guidelines without specific data for 5-bromo-2-
mercaptophenol would be inappropriate and unsafe.

Visualizations
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Safety and Handling Workflow for 5-bromo-2-mercaptophenol
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Caption: Workflow for the safe handling of 5-bromo-2-mercaptophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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